Cas no 87711-74-8 (Heptanoic acid, 2-ethylidene-, methyl ester, (E)-)

• Product Name: Heptanoic acid, 2-ethylidene-, methyl ester, (E)-
• CAS No: 87711-74-8
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 653194
• PubChem ID: 71412298
• Update Time: 2025-04-19

Heptanoic acid, 2-ethylidene-, methyl ester, (E)- Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid, 2-ethylidene-, methyl ester, (E)-
• methyl 2-ethylideneheptanoate
• 87711-74-8
• DTXSID50831861

• Inchi： 1S/C10H18O2/c1-4-6-7-8-9(5-2)10(11)12-3/h5H,4,6-8H2,1-3H3
• InChI Key： QFIBJUDARFJYHG-UHFFFAOYSA-N
• SMILES： O(C)C(C(=CC)CCCCC)=O

Computed Properties

• Exact Mass: 170.130679813g/mol
• Monoisotopic Mass: 170.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3Ų